Cas no 2764012-53-3 (4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid)
2764012-53-3 structure
Product Name:4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid
CAS No:2764012-53-3
MF:C13H12N4O5S
MW:336.323181152344
CID:6310744
PubChem ID:165981537
Update Time:2024-01-06
4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2764012-53-3
- EN300-37374390
- 4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid
-
- Inchi: 1S/C13H12N4O5S/c1-22-10-6(5-23-11(10)13(20)21)7-4-17(16-15-7)8-2-3-9(18)14-12(8)19/h4-5,8H,2-3H2,1H3,(H,20,21)(H,14,18,19)
- InChI Key: XVKGDHLDTXNEQJ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C(=C1)C1=CN(C2C(NC(CC2)=O)=O)N=N1)OC
Computed Properties
- Exact Mass: 336.05284067g/mol
- Monoisotopic Mass: 336.05284067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 152Ų
4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37374390-1.0g |
4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid |
2764012-53-3 | 95.0% | 1.0g |
$0.0 | 2025-03-18 |
4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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